molecular formula C10H9N3O B3358404 Imidazo[1,2-a]pyridine-3-acetonitrile, 8-hydroxy-2-methyl- CAS No. 79707-49-6

Imidazo[1,2-a]pyridine-3-acetonitrile, 8-hydroxy-2-methyl-

Cat. No. B3358404
CAS RN: 79707-49-6
M. Wt: 187.2 g/mol
InChI Key: OQYGXNFGWLDYKB-UHFFFAOYSA-N
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Description

Imidazo[1,2-a]pyridine is an important fused bicyclic 5–6 heterocycle . It is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry . This moiety is also useful in material science because of its structural character .


Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions . A solvent- and catalyst-free method for the synthesis of a series of imidazo[1,2-a]pyridines in good to excellent yields by the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation has been developed .


Chemical Reactions Analysis

Imidazo[1,2-a]pyridines have been synthesized through various chemical reactions. These include condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions .

properties

IUPAC Name

2-(8-hydroxy-2-methylimidazo[1,2-a]pyridin-3-yl)acetonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H9N3O/c1-7-8(4-5-11)13-6-2-3-9(14)10(13)12-7/h2-3,6,14H,4H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OQYGXNFGWLDYKB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(N2C=CC=C(C2=N1)O)CC#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H9N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90537355
Record name (8-Hydroxy-2-methylimidazo[1,2-a]pyridin-3-yl)acetonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90537355
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

187.20 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

79707-49-6
Record name (8-Hydroxy-2-methylimidazo[1,2-a]pyridin-3-yl)acetonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90537355
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods I

Procedure details

8-Benzyloxy-3-cyanomethyl-2-methylimidazo[1,2-a]pyridine (40 g, 0.14 mol), 1,4-cyclohexadiene (50 g, 0.62 mol), dimethylformamide (600 ml) and palladium black (2 g) are stirred together and heated. At 45° C., asudden exotherm occurs and the temperature rises rapidly to 75°-80°. Heating is discontinued and the mixture stirred for1 hr. The catalyst is removed by filtration and the cyclohexadiene removed in vacuo. The dimethylformamide is removed in vacuo (0.1 mm) at 55°to afford 3-cyanomethyl-2-methyl-8-hydroxy imidazo[1,2-a]pyridine (27 g, 0.14 mol).
Quantity
40 g
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50 g
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2 g
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600 mL
Type
solvent
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Synthesis routes and methods II

Procedure details

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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
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Imidazo[1,2-a]pyridine-3-acetonitrile, 8-hydroxy-2-methyl-
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Imidazo[1,2-a]pyridine-3-acetonitrile, 8-hydroxy-2-methyl-
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Imidazo[1,2-a]pyridine-3-acetonitrile, 8-hydroxy-2-methyl-
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Imidazo[1,2-a]pyridine-3-acetonitrile, 8-hydroxy-2-methyl-
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Imidazo[1,2-a]pyridine-3-acetonitrile, 8-hydroxy-2-methyl-
Reactant of Route 6
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Imidazo[1,2-a]pyridine-3-acetonitrile, 8-hydroxy-2-methyl-

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